Cas no 1748-81-8 (Carabrone)

Carabrone tianmingjinglactone, isolated from the fruit of Carpesium abrotanoides, is a sesquiterpene with significant antibacterial and antitumor activities; Carabrone has antifungal activity against Botrytis cinerea, Colletotrichum lagenarium and Erysiphe graminis in vitro and in vivo

Carabrone structure

Product Name:Carabrone

CAS No:1748-81-8

Molecular Formula:C₁₅H₂₀O₃

Molecular Weight:248.3175

CID:41931

PubChem ID:164879

Carabrone Properties

Names and Identifiers

- Carabrone
- Octahydro-5a-methyl-3-methylene-5-(3-oxobutyl)-2H-cyclopropa[f]benzofuran-2-one
- (3aR,4aS,5S,5aR,6aR)-5a-methyl-3-methylidene-5-(3-oxobutyl)-3a,4,4a,5,6,6a-hexahydrocyclopropa[f][1]benzofuran-2-one
- Carabron
- Bromochlorophenol Blue
- Grandicin
- [ "Grandicin" ]
- (3aR,4aα,6aα)-Octahydro-5aα-methyl-3-methylene-5α-(3-oxobutyl)-2H-cyclopropa[f]benzofuran-2-one
- (3aR,4aS,5S,5aR,6aR)-5-(3-ketobutyl)-5a-methyl-3-methylene-3a,4,4a,5,6,6a-hexahydrocyclopropa[f]benzofuran-2-one
- 2H-Cyclopropa(f)benzofuran-2-one, octahydro-5a-methyl-3-methylene-5-(3-oxobutyl)-
- (3ar,4as,5s,5ar,6ar)-5a-methyl-3-methylene-5-(3-oxobutyl)octahydro-2h-cyclopropa[f][1]benzofuran-2-one
- MEGxp0_001642
- AKOS015998610
- NCGC00385841-01_C15H20O3_2H-Cyclopropa[f]benzofuran-2-one, octahydro-5a-methyl-3-methylene-5-(3-oxobutyl)-, (3aR,4aS,5S,5aR,6aR)-
- 5a-Methyl-3-methylidene-5-(3-oxobutyl)octahydro-2H-cyclopropa[f][1]benzofuran-2-one
- CS-0032087
- MS-23515
- NCGC00385841-01
- HY-N5020
- CCRIS 1880
- CHEMBL3315226
- A881657
- AC-34820
- (1R,3S,4S,5R,7R)-5-methyl-10-methylidene-4-(3-oxobutyl)-8-oxatricyclo[5.3.0.0?,?]decan-9-one
- ACon0_000363
- DTXSID90938585
- 1748-81-8
- 2H-Cyclopropa[f]benzofuran-2-one, octahydro-5a-methyl-3-methylene-5-(3-oxobutyl)-, (3aR,4aS,5S,5aR,6aR)-
- (3aR,4aS,5S,5aR,6aR)-5a-Methyl-3-methylene-5-(3-oxobutyl)octahydro-2H-cyclopropa[f]benzofuran-2-one
- Caropesia lactone
- (1R,3S,4S,5R,7R)-5-METHYL-10-METHYLIDENE-4-(3-OXOBUTYL)-8-OXATRICYCLO[5.3.0.0(3),?]DECAN-9-ONE
- DA-62050
- (3aR,4aS,5S,5aR,6aR)-Octahydro-5a-methyl-3-methylene-5-(3-oxobutyl)-2H-cyclopropa[f]benzofuran-2-one; Carabrone; Caropesia Lactone
- grandicin
- +Expand
- MDL： MFCD21333275
- InChIKey： AGIQIKMGJVLKMA-NLRWUALESA-N
- Inchi： 1S/C15H20O3/c1-8(16)4-5-11-12-6-10-9(2)14(17)18-13(10)7-15(11,12)3/h10-13H,2,4-7H2,1,3H3/t10-,11+,12+,13-,15-/m1/s1
- SMILES： O1C(C(=C([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@]1(C([H])([H])[H])[C@@]([H])(C([H])([H])C([H])([H])C(C([H])([H])[H])=O)[C@]1([H])C2([H])[H])=O

Computed Properties

Exact Mass: 248.141244g/mol
Surface Charge: 0
XLogP3: 2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 248.141244g/mol
Monoisotopic Mass: 248.141244g/mol
Topological Polar Surface Area: 43.4Å²
Heavy Atom Count: 18
Complexity: 439
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 248.32

Experimental Properties

LogP: 2.49950
PSA: 43.37000
Refractive Index: 1.525
Boiling Point: 397.4°C at 760 mmHg
Melting Point: No data available
Flash Point: 176.5°C
Color/Form: Cryst.
Density: 1.13

Carabrone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0020F4-5mg	2H-Cyclopropa[f]benzofuran-2-one, octahydro-5a-methyl-3-methylene-5-(3-oxobutyl)-, (3aR,4aS,5S,5aR,6aR)-	1748-81-8	95%	5mg	$837.00	2024-06-19
A2B Chem LLC	AA93056-1mg	Carabrone	1748-81-8	99%	1mg	$256.00
ChemScence	CS-0032087-5mg	Carabrone	1748-81-8	99.20%	5mg	$672.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0314-10mg	Carabrone	1748-81-8	98%	10mg	$320	2023-09-20
MedChemExpress	HY-N5020-5mg	Carabrone	1748-81-8	99.20%	5mg	￥2000	2024-04-19
S e l l e c k ZHONG GUO	E2188-1mg	Carabrone	1748-81-8		1mg	￥4668.53
TargetMol Chemicals	TN1114-5 mg	Carabrone	1748-81-8	99.72%	5mg	￥ 2,140
TRC	C177555-1mg	Carabron	1748-81-8		1mg	$ 216.00	2023-09-08
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY232447-5mg	Carabrone	1748-81-8	98%	5mg	¥5130.00
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1114-1 mg	Carabrone	1748-81-8		1mg	￥2769.00	2022-04-26

Carabrone Suppliers

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

Audited Supplier

(CAS:1748-81-8)

MR./MRS.:LU ZHONG HUA

Phone:17621252073

Email:luzh@nature-standard.com

ChengDu YiRui Bio-Technology CO., LTD

Audited Supplier

(CAS:1748-81-8)

MR./MRS.:SU NA

Phone:18224028459

Email:yirui307@163.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1748-81-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Carabrone Related Literature

1. Contents list

Metallomics, 2016,8, 381-384
2. Nuclear forensics—a methodology providing clues on the origin of illicitly trafficked nuclear materials

Klaus Mayer,Maria Wallenius,Ian Ray Analyst, 2005,130, 433-441
3. Engineering coordination architecture by hydrothermal synthesis; preparation, X-ray crystal structure and magnetic behaviour of the coordination solid [Mn3{C6H3(CO2)3-1,3,5}2]

Chem. Commun., 1996, 823-824
4. An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†

Wei-Chao Chen,Si-Tong Wu,Chao Qin,Xin-Long Wang,Kui-Zhan Shao,Zhong-Min Su,En-Bo Wang Dalton Trans., 2018,47, 16403-16407
5. Direct observation of a mannich intermediate in solution

J. Chem. Soc. D, 1970, 182-182
6. A fluorescence on–off sensor for Cu2+ and its resultant complex as an off–on sensor for Cr3+ in aqueous media†

Yunling Gao,Jieming Shu,Cong Zhang,Xiang Zhang,Haiyan Chen,Kejian Yao RSC Adv., 2015,5, 74629-74637
7. Synthesis and evaluation of new potential HIV-1 non-nucleoside reverse transcriptase inhibitors. New analogues of MKC-442 containing Michael acceptors in the C-6 position

Lene Petersen,Carsten H. Jessen,Erik B. Pedersen,Claus Nielsen Org. Biomol. Chem., 2003,1, 3541-3545
8. Formation of lanthanide luminescent di-metallic helicates in solution using a bis-tridentate (1,2,3-triazol-4-yl)-picolinamide (tzpa) ligand†

Isabel N. Hegarty,Dawn E. Barry,Joseph P. Byrne Chem. Commun., 2023,59, 6044-6047
9. Immobilisation and application of lipases in organic media

Patrick Adlercreutz Chem. Soc. Rev., 2013,42, 6406-6436
10. Intramolecular Michael addition of benzylamine to sugar derived α,β-unsaturated ester: a new diastereoselective synthesis of a higher homologue of 1-deoxy-L-ido-nojirimycin

Chem. Commun., 1999, 1719-1720

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